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Compound Name:
3-[(4-

Isopropylphenyl)methyl]azetidine

CAS No.: 937622-20-3

Cat. No.: B121610

Get Quote

Executive Summary
This technical guide details the structural elucidation of 3-[(4-
Isopropylphenyl)methyl]azetidine, a secondary amine pharmacophore exhibiting significant

potential in medicinal chemistry as a bioisostere for piperidine and pyrrolidine rings. The

azetidine core, characterized by high ring strain (~26 kcal/mol) and unique puckering dynamics,

presents specific analytical challenges. This document provides a self-validating workflow for

confirming the structure using High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic

Resonance (NMR), and Infrared (IR) spectroscopy, with a focus on distinguishing the para-

substituted aromatic system and the azetidine ring conformation.

Chemical Identity and Theoretical Properties[1]
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Property Detail

IUPAC Name 3-[(4-propan-2-ylphenyl)methyl]azetidine

Molecular Formula

Molecular Weight 189.30 g/mol

Monoisotopic Mass 189.1517 Da

LogP (Predicted) ~2.7 (Lipophilic due to isopropyl/benzyl moiety)

pKa (Predicted) ~9.5 (Secondary amine)

Analytical Workflow Strategy
The elucidation process follows a deductive logic path, moving from elemental composition to

connectivity and finally conformational analysis.
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Figure 1: Step-wise structural elucidation workflow.
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Mass Spectrometry (HRMS) & Fragmentation
Primary Ionization
Method: ESI-QTOF (Positive Mode). The protonated molecular ion

is the primary diagnostic peak.

Calculated m/z: 190.1590

Acceptable Error: < 5 ppm.

Fragmentation Logic (MS/MS)
Azetidines undergo characteristic ring-opening fragmentations. However, the benzylic bond is

also labile.

Fragment A (Tropylium-like ion): Cleavage of the bond between the methylene linker and the

azetidine ring often yields a substituted benzyl cation (or tropylium ion).

m/z: ~133.09 (4-isopropylbenzyl cation).

Fragment B (Isopropyl loss): Loss of the methyl groups from the isopropyl chain.

Loss: 15 Da (CH3) or 43 Da (C3H7).

Fragment C (Ring Opening): Azetidine ring cleavage (loss of C2H4N or similar fragments

depending on mechanism).

Protocol 1: LC-MS Conditions

Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4]
This is the definitive method for establishing the structure. The data below assumes the free

base form in

. Note that if the HCl salt is used, the azetidine ring protons will shift downfield significantly (

4.0–4.5 ppm) and may show distinct geminal coupling due to slowed nitrogen inversion.

1H NMR Assignment (500 MHz, CDCl3)
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Position
Proton
Count

Multiplicity

Chemical
Shift (

ppm)

Coupling (

Hz)

Structural
Insight

Ar-H (2,6) 2H Doublet (d) ~7.15 8.0

AA'BB'

system (ortho

to alkyl)

Ar-H (3,5) 2H Doublet (d) ~7.10 8.0

AA'BB'

system (ortho

to isopropyl)

Azetidine-2,4 2H
Triplet/Multipl

et
~3.50 7.5

Ring protons

(cis to

substituent)

Azetidine-

2',4'
2H

Triplet/Multipl

et
~2.90 7.5

Ring protons

(trans to

substituent)

Linker (-

CH2-)
2H Doublet (d) ~2.85 7.0

Connects ring

to aryl group

Isopropyl-CH 1H Septet ~2.88 6.9

Methine of

isopropyl

group

Azetidine-3 1H Multiplet (m) ~2.60 -
Methine at

ring junction

Isopropyl-

CH3
6H Doublet (d) ~1.24 6.9

Gem-

dimethyl

group

NH 1H Broad Singlet ~1.8 - 2.5 -

Exchangeabl

e (varies w/

conc.)

Key Diagnostic Feature: The para-substitution is confirmed by the symmetric roofing effect of

the aromatic doublets. The azetidine protons (H-2/H-4) often appear as complex multiplets
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rather than simple triplets due to the "puckering" of the ring, which rapidly interconverts

between conformations at room temperature.

13C NMR & DEPT-135
Aromatic C: 4 signals (Quaternary C-1, C-4; Methine C-2,6 and C-3,5).

Azetidine C-2,4: ~55 ppm (Secondary CH2, inverted in DEPT-135).

Azetidine C-3: ~35 ppm (Tertiary CH).

Linker CH2: ~40 ppm.

Isopropyl CH: ~33 ppm.

Isopropyl CH3: ~24 ppm.

2D NMR Connectivity (HMBC)
To prove the structure is not an isomer (e.g., a methyl-substituted pyrrolidine), HMBC is critical.

Correlation 1: Linker protons (

2.85) must show a strong correlation to Azetidine C-2,4 and Aromatic C-1 (Quaternary).

Correlation 2: Isopropyl methyls (

1.24) must correlate to Aromatic C-4 (Quaternary) and Isopropyl CH.

Conformational Analysis & Ring Strain
The azetidine ring is not planar; it exists in a puckered conformation with a barrier to inversion

of ~1.3 kcal/mol.

Equatorial Preference: The bulky 3-benzyl substituent will predominantly occupy the

equatorial position to minimize 1,3-diaxial-like steric interactions.

Nitrogen Inversion: In the free base, the nitrogen inverts rapidly. In the salt form (protonated

N), inversion stops, often splitting the C-2/4 protons into distinct diastereotopic signals.
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Figure 2: Azetidine Ring Puckering Equilibrium. Form A is thermodynamically favored.
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Infrared Spectroscopy (FT-IR)[2]
N-H Stretch: 3200–3400

(Weak/Broad).

C-H Stretch (Aromatic): 3000–3100

.

C-H Stretch (Aliphatic): 2800–2980

(Strong isopropyl bands).

Ring Strain: Azetidines often show a ring breathing mode around 900–1000

, though this is often obscured.

Aromatic Overtones: 1700–2000

(Pattern for para-substitution).

Experimental Protocol: NMR Sample Preparation
To ensure high-quality data for structural validation:

Solvent Selection: Use

(99.8% D) with 0.03% TMS as an internal standard. If the sample is an HCl salt, use

or

to prevent solubility issues and aggregation.
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Concentration: Dissolve 5–10 mg of the compound in 600 µL of solvent.

Filtration: Filter through a cotton plug in a glass pipette to remove particulate matter (crucial

for good shimming).

Acquisition:

Pulse Angle:

(for quantitative integration).

Relaxation Delay (d1): 1.0 second (standard) or 5.0 seconds (for accurate qNMR).

Scans: 16 (1H), 1024 (13C).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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